1-[1-[2-[(2,4-Dichlorophenyl)methoxy]phenyl]vinyl]imidazole

• Molecular Formula: C18H14Cl2N2O
• Molecular Weight: 345.2 g/mol
• IUPAC Name: 1-[1-[2-[(2,4-dichlorophenyl)methoxy]phenyl]ethenyl]imidazole
• InChI: InChI=1S/C18H14Cl2N2O/c1-13(22-9-8-21-12-22)16-4-2-3-5-18(16)23-11-14-6-7-15(19)10-17(14)20/h2-10,12H,1,11H2
• InChI Key: WSJCEFBEHAVGML-UHFFFAOYSA-N
• Canonical SMILES: C=C(C1=CC=CC=C1OCC2=C(C=C(C=C2)Cl)Cl)N3C=CN=C3

Description

1-[1-[2-[(2,4-Dichlorophenyl)methoxy]phenyl]vinyl]imidazole is a useful research compound. Its molecular formula is C18H14Cl2N2O and its molecular weight is 345.2 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 500 g (2.69 mol) of 2-[1-(1H-imidazol-1-yl)vinyl]phenol 4 in 3 L of DMSO was added 210 g (3.22 mol) of potassium hydroxide (pellet) with stirring and the mixture was stirred at room temperature for 1 hour. The solution was cooled to 12°-18° C. and there was dropwise added a solution of 577 g (2.95 mol) of 2,4-dichlorobenzyl chloride 9 in 100 ml of DMSO in 1 hour. The mixture was allowed to stand at the same temperature with stirring for 2 hours. To the reaction mixture was dropwise added 4.5 L of water with ice-cooling in 45 minutes. The resulting mixture was stirred for 1 hour, and the precipitating crystals were collected by filtration, washed with water (0.75 L×4) and then with n-hexane (0.7 L×3), and dried in air to give 872 g (yield: 94.1%) of the titled compound 10, m.p., 90.5°-93° C.